ethyl 2-(4-isopropylphenoxy)-2-methylpropanoate

• IUPAC Name: ethyl 2-methyl-2-(4-propan-2-ylphenoxy)propanoate
• InChI: InChI=1S/C15H22O3/c1-6-17-14(16)15(4,5)18-13-9-7-12(8-10-13)11(2)3/h7-11H,6H2,1-5H3
• InChI Key: RQHOYOULIBHLIM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)OC1=CC=C(C=C1)C(C)C
• Molecular Formula: C15H22O3
• Molecular Weight: 250.33 g/mol

Description

Ethyl 2-(4-isopropylphenoxy)-2-methylpropanoate, commonly known as fenoxycarb, is an insect growth regulator that has been extensively studied for its potential use in pest control. It is a white, crystalline solid that is soluble in organic solvents and is used in both agricultural and residential settings.

Mechanism of Action

Fenoxycarb works by disrupting the normal development of insect larvae, preventing them from reaching maturity and reproducing. It does this by interfering with the synthesis of chitin, a key component of the insect exoskeleton. As a result, insects exposed to fenoxycarb are unable to molt properly and eventually die.
Biochemical and Physiological Effects:
Fenoxycarb has been shown to have relatively low toxicity to mammals, including humans. It is rapidly metabolized and excreted, with no evidence of accumulation in the body. However, it can be toxic to some aquatic organisms, and care should be taken to avoid contamination of water sources.

Advantages and Limitations for Lab Experiments

Fenoxycarb has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and is readily available in large quantities. In addition, it has a well-established mechanism of action and has been extensively studied for its potential use in pest control.
However, there are also some limitations to its use. For example, it may not be effective against all insect species, and its effects may be influenced by environmental factors such as temperature and humidity.

Future Directions

There are several potential future directions for research on fenoxycarb. One area of interest is the development of new formulations that are more effective against a wider range of insect species. Another area of research is the potential use of fenoxycarb in combination with other insecticides or pest control methods to improve overall efficacy. Finally, there is ongoing interest in studying the ecological impacts of fenoxycarb and other insect growth regulators on non-target organisms and the broader environment.

Synthesis Methods

Fenoxycarb can be synthesized through a multi-step process that involves the reaction of 4-isopropylphenol with ethyl 2-bromo-2-methylpropanoate, followed by the addition of a base and a subsequent esterification reaction. The final product is purified through recrystallization and is typically obtained in high yield.

Scientific Research Applications

Fenoxycarb has been extensively studied for its potential use as an insect growth regulator in pest control. It has been shown to be effective against a wide range of insect species, including mosquitoes, fruit flies, and cockroaches. In addition, it has been found to be relatively safe for use around humans and other non-target organisms.